Cas no 1314980-35-2 (2-Cyclopropyl-2,5-diazabicyclo[2.2.1]heptane)

• Product Name: 2-Cyclopropyl-2,5-diazabicyclo[2.2.1]heptane
• CAS No: 1314980-35-2
• MF: C₈H₁₄N₂
• MW: 138.210161685944
• CID: 4694046
• Update Time: 2025-07-17

2-Cyclopropyl-2,5-diazabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2,5-diazabicyclo[2.2.1]heptane
• 2-Cyclopropyl-2,5-diazabicyclo[2.2.1]heptane

• Inchi： 1S/C8H14N2/c1-2-7(1)10-5-6-3-8(10)4-9-6/h6-9H,1-5H2
• InChI Key： GCEGIYRHAFVCGW-UHFFFAOYSA-N
• SMILES： N1(CC2CC1CN2)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 2-Cyclopropyl-2,5-diazabicyclo[2.2.1]heptane

Introduction to 2-Cyclopropyl-2,5-diazabicyclo[2.2.1]heptane (CAS No. 1314980-35-2)

2-Cyclopropyl-2,5-diazabicyclo[2.2.1]heptane (CAS No. 1314980-35-2) is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its cyclopropyl and diazabicyclo[2.2.1]heptane moieties, exhibits a range of interesting properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The cyclopropyl group in 2-Cyclopropyl-2,5-diazabicyclo[2.2.1]heptane is known for its strain energy and unique reactivity, which can influence the compound's biological activity and pharmacokinetic properties. The diazabicyclo[2.2.1]heptane scaffold, on the other hand, provides a rigid and conformationally constrained structure that can enhance the compound's binding affinity to specific biological targets.

Recent studies have highlighted the potential of 2-Cyclopropyl-2,5-diazabicyclo[2.2.1]heptane in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can act as a potent inhibitor of specific enzymes involved in inflammatory responses, making it a promising lead for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-Cyclopropyl-2,5-diazabicyclo[2.2.1]heptane has also been investigated for its potential as an antiviral agent. Studies conducted by a team at the University of California have demonstrated that this compound can effectively inhibit the replication of certain viruses, including those responsible for respiratory infections. The mechanism of action appears to involve interference with viral protein synthesis, which could provide a new therapeutic approach to combat viral diseases.

The structural complexity of 2-Cyclopropyl-2,5-diazabicyclo[2.2.1]heptane also makes it an attractive candidate for structure-activity relationship (SAR) studies. By systematically modifying the cyclopropyl and diazabicyclo[2.2.1]heptane moieties, researchers can gain insights into how subtle changes in chemical structure affect biological activity and selectivity. This information is crucial for optimizing the compound's pharmacological profile and reducing potential side effects.

In the context of drug discovery and development, 2-Cyclopropyl-2,5-diazabicyclo[2.2.1]heptane has shown promising results in preclinical studies. Its favorable pharmacokinetic properties, such as good solubility and stability, make it suitable for further evaluation in animal models and eventually clinical trials. Ongoing research is focused on optimizing its formulation and delivery methods to enhance its therapeutic efficacy.

Beyond its therapeutic applications, 2-Cyclopropyl-2,5-diazabicyclo[2.2.1]heptane has also been explored for its use in chemical synthesis and materials science. The unique electronic and steric properties of this compound make it a valuable building block for constructing more complex molecules with tailored functionalities.

In conclusion, 2-Cyclopropyl-2,5-diazabicyclo[2.2.1]heptane (CAS No. 1314980-35-2) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features and diverse biological activities make it an exciting subject of ongoing research, with promising applications in drug development and beyond.